![molecular formula C18H20N2O2S B2758060 N-[2-(1-azepanylcarbonyl)-3-thienyl]benzenecarboxamide CAS No. 692737-22-7](/img/structure/B2758060.png)
N-[2-(1-azepanylcarbonyl)-3-thienyl]benzenecarboxamide
Description
Scientific Research Applications
Organic Chemistry Research
This compound has been used in the synthesis of non-fused N-aryl azepane derivatives . These reactions proceed smoothly under extremely mild conditions with ample reaction scope and CO2 as the byproduct . The resulting products can be easily converted into a range of highly functionalized azepanes .
Pharmaceutical Research
The compound has been used in the formal synthesis of a pharmaceutically relevant Proheptazine derivative . Proheptazine is an opioid analgesic and it produces similar effects to other opioids including analgesia, sedation, and nausea .
Medicinal Chemistry
Thiophene and its substituted derivatives, including this compound, have been reported to possess a wide range of therapeutic properties . They have diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia .
Anti-inflammatory and Anti-psychotic Applications
Thiophene derivatives have been found to have anti-inflammatory and anti-psychotic properties . This makes them potential candidates for the development of new drugs in these areas .
Anti-arrhythmic and Anti-anxiety Applications
These compounds have also been found to have anti-arrhythmic and anti-anxiety properties . This opens up possibilities for their use in the treatment of heart rhythm disorders and anxiety-related conditions .
Anti-fungal and Antioxidant Applications
Thiophene derivatives have been found to have anti-fungal and antioxidant properties . This makes them potential candidates for the development of new anti-fungal medications and antioxidants .
Estrogen Receptor Modulating and Anti-mitotic Applications
These compounds have been found to have estrogen receptor modulating and anti-mitotic properties . This suggests potential applications in the treatment of estrogen-related conditions and in the development of anti-cancer drugs .
Anti-microbial and Kinase Inhibiting Applications
Thiophene derivatives have been found to have anti-microbial and kinase inhibiting properties . This suggests potential applications in the treatment of microbial infections and in the development of kinase inhibitor drugs .
properties
IUPAC Name |
N-[2-(azepane-1-carbonyl)thiophen-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c21-17(14-8-4-3-5-9-14)19-15-10-13-23-16(15)18(22)20-11-6-1-2-7-12-20/h3-5,8-10,13H,1-2,6-7,11-12H2,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRVVWOADWFMCEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=C(C=CS2)NC(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(azepane-1-carbonyl)thiophen-3-yl]benzamide | |
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